Cas no 2639459-86-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid
• CAS No: 2639459-86-0
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5643046
• PubChem ID: 165896981
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)ethyl]-1H-imidazole-5-carboxylic acid
• 2639459-86-0
• EN300-28228929
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C22H21N3O4/c1-24(10-11-25-14-23-12-20(25)21(26)27)22(28)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,14,19H,10-11,13H2,1H3,(H,26,27)
• InChI Key： ZZGIDDRDJYHADK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCN1C=NC=C1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid (CAS No. 2639459860) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylamino substituent, and an imidazole ring. The combination of these functional groups makes it a versatile building block in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs and other therapeutic agents.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of this compound more effectively. For instance, studies have shown that the Fmoc group can be used as a protective moiety during peptide synthesis, ensuring precise control over the reaction sequence. This has led to the development of novel peptide analogs with enhanced stability and bioavailability. Furthermore, the imidazole ring in this compound is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as proteins and nucleic acids.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have explored the use of this molecule as a carrier for targeted drug delivery, leveraging its ability to interact with specific cellular receptors. Recent studies have demonstrated that derivatives of this compound can be engineered to deliver therapeutic agents directly to cancer cells, minimizing systemic toxicity and improving treatment efficacy.

In addition to its role in drug development, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid has also found applications in diagnostic tools. Its ability to fluoresce under certain conditions makes it a valuable component in biosensors and imaging agents. Researchers have successfully utilized this property to develop assays for detecting specific biomarkers associated with diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc group, which is typically achieved through nucleophilic acyl substitution, followed by coupling reactions to introduce the methylamino and imidazole functionalities. Recent innovations in catalytic methods have significantly improved the yield and purity of this synthesis pathway, making it more accessible for large-scale production.

Another area of interest is the study of this compound's pharmacokinetics and pharmacodynamics. Understanding how it interacts with biological systems is essential for optimizing its therapeutic potential. Recent preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion profiles, paving the way for further clinical trials.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)ethyl-1H-imidazole-5-carboxylic acid (CAS No. 2639459860) represents a cutting-edge molecule with vast potential in various biomedical applications. Its unique structure and functional groups make it an invaluable tool in modern drug discovery and development. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing healthcare solutions.